1-(3,4-dimethylphenyl)-4-(1-(2-methylallyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(3,4-dimethylphenyl)-4-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C23H25N3O/c1-15(2)13-26-21-8-6-5-7-20(21)24-23(26)18-12-22(27)25(14-18)19-10-9-16(3)17(4)11-19/h5-11,18H,1,12-14H2,2-4H3
• InChI Key: PLQINMXGQMRFLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=C)C)C
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol

Description

1-(3,4-dimethylphenyl)-4-(1-(2-methylallyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C23H25N3O and its molecular weight is 359.473. The purity is usually 95%.
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Scientific Research Applications

Luminescence Sensing

Dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks have been synthesized and demonstrated selective sensitivity to benzaldehyde-based derivatives. This sensitivity is attributed to the characteristic sharp emission bands of Eu(3+) or Tb(3+) ions, making these complexes potential fluorescence sensors for benzaldehyde and its derivatives (Shi, Zhong, Guo, & Li, 2015).

Polymer Synthesis

Research has shown the synthesis of novel unsymmetrical diamine monomers containing triaryl imidazole pendant groups. These monomers were polymerized with commercially available dianhydrides to obtain polyimides with excellent solubility in aprotic polar solvents and high thermal stability, making them suitable for applications requiring durable materials (Ghaemy & Alizadeh, 2009).

Antimicrobial Screening

Imidazo-[1,2-a]pyridine derivatives synthesized through the mannich reaction showed significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. Some derivatives were found to be as potent or more potent than commercial drugs, highlighting their potential as new antimicrobial agents (Desai, Pandya, Rajpara, Joshi, Vaghani, & Satodiya, 2012).